![molecular formula C29H32ClN5O3 B1672116 GR 127935 hydrochloride CAS No. 148642-42-6](/img/structure/B1672116.png)
GR 127935 hydrochloride
Overview
Description
GR 127935 hydrochloride is a potent and selective antagonist of the serotonin receptors 5-HT1B and 5-HT1D. It is primarily used in scientific research to study the role of these receptors in various physiological and pathological processes. The compound has been shown to alter the release of serotonin in the brain and reduce drug-seeking behavior in cocaine-addicted rats .
Scientific Research Applications
GR 127935 hydrochloride has a wide range of scientific research applications, including:
Neuroscience: It is used to study the role of serotonin receptors in the brain and their involvement in various neurological disorders.
Pharmacology: The compound is used to investigate the effects of serotonin receptor antagonists on behavior and neurotransmitter release.
Drug addiction research: this compound has been shown to reduce drug-seeking behavior in animal models of addiction, making it a valuable tool for studying addiction mechanisms and potential treatments.
Psychiatry: The compound is used to explore the role of serotonin receptors in psychiatric disorders such as depression and anxiety
Mechanism of Action
GR 127935 hydrochloride exerts its effects by selectively binding to and blocking the serotonin receptors 5-HT1B and 5-HT1D. This antagonistic action prevents the activation of these receptors by serotonin, thereby altering the release and activity of serotonin in the brain. The compound has been shown to block the anti-aggressive effects of 5-HT1B agonists and reduce drug-seeking behavior in cocaine-addicted rats .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
GR 127935 hydrochloride interacts with the 5-HT 1B and 5-HT 1D receptors, displaying a pKi value of 8.5 for both guinea pig 5-HT 1D and rat 5-HT 1B receptors . It shows more than 100-fold selectivity over 5HT 1A, 5-HT 2A, 5-HT 2C receptors, and other receptor types .
Cellular Effects
This compound has been shown to alter the release of serotonin in the brain . It also reduces drug-seeking behavior in cocaine-addicted rats . In transformed rat C5 glioma cells, this compound blocked 5HT with an IC 50 = 97 pM .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding to the 5-HT 1B and 5-HT 1D receptors, thereby acting as a potent antagonist . This binding interaction leads to changes in gene expression and enzyme activation or inhibition .
Preparation Methods
The synthesis of GR 127935 hydrochloride involves several steps, starting with the preparation of the core biphenyl structure. The synthetic route typically includes the following steps:
Formation of the biphenyl core: This involves the coupling of two aromatic rings through a palladium-catalyzed cross-coupling reaction.
Introduction of functional groups: Various functional groups, such as methoxy and piperazinyl groups, are introduced through nucleophilic substitution reactions.
Formation of the oxadiazole ring: This is achieved through a cyclization reaction involving the appropriate precursors.
Final coupling and purification: The final product is obtained by coupling the intermediate compounds and purifying the resulting product through recrystallization or chromatography
Chemical Reactions Analysis
GR 127935 hydrochloride undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.
Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.
Substitution: Nucleophilic and electrophilic substitution reactions can be used to introduce or replace functional groups on the aromatic rings.
Cyclization: The formation of the oxadiazole ring is a key cyclization reaction in the synthesis of this compound
Common reagents used in these reactions include palladium catalysts, nucleophiles, electrophiles, and oxidizing or reducing agents. The major products formed from these reactions depend on the specific conditions and reagents used.
Comparison with Similar Compounds
GR 127935 hydrochloride is unique in its high selectivity for the 5-HT1B and 5-HT1D receptors, with minimal activity at other serotonin receptor subtypes. Similar compounds include:
SB-216641: Another selective 5-HT1B receptor antagonist.
BRL-15572: A selective 5-HT1D receptor antagonist.
WAY-100635: A selective 5-HT1A receptor antagonist.
Compared to these compounds, this compound has a broader application in research due to its dual selectivity for both 5-HT1B and 5-HT1D receptors .
properties
IUPAC Name |
N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H31N5O3.ClH/c1-19-17-23(28-30-20(2)37-32-28)9-11-25(19)21-5-7-22(8-6-21)29(35)31-24-10-12-27(36-4)26(18-24)34-15-13-33(3)14-16-34;/h5-12,17-18H,13-16H2,1-4H3,(H,31,35);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRVVUYIJVBLEJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=NOC(=N2)C)C3=CC=C(C=C3)C(=O)NC4=CC(=C(C=C4)OC)N5CCN(CC5)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32ClN5O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0042587 | |
Record name | GR 127935 hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0042587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
534.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148642-42-6 | |
Record name | GR 127935 hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0042587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.